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This technical guide provides a comprehensive overview of the gene structure and expression
of the pokeweed antiviral protein (PAP), a ribosome-inactivating protein (RIP) with significant
potential in antiviral therapies and the development of disease-resistant crops. This document
details the genomic organization of PAP isoforms, their expression patterns, and the regulatory
networks that govern their synthesis, with a focus on quantitative data and detailed
experimental methodologies.

Gene Structure of Pokeweed Antiviral Protein
Isoforms

The pokeweed antiviral protein is not a single entity but rather a family of isoforms with
distinct temporal and tissue-specific expression patterns. The primary isoforms include PAP-I
(spring leaves), PAP-II (early summer leaves), PAP-III (late summer leaves), PAP-S (seeds),
PAP-R (roots), and PAP-a (ubiquitously expressed).[1][2] The genes encoding these proteins
exhibit unique structural features.

Most PAP isoforms, including PAP-I and PAP-S, are encoded by genes that lack introns within
their protein-coding sequences.[3] A notable exception is the PAP-II gene, which contains two
exons separated by a single intron.[3] A common and intriguing feature across all identified
PAP gene models is the presence of a long leader intron within the 5' untranslated region (5'
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UTR).[4] This intron has been shown to enhance the expression of reporter genes, suggesting
a role in regulating PAP translation.

The open reading frames (ORFs) of PAP genes typically encode a precursor protein containing
an N-terminal signal peptide, which directs the protein to the secretory pathway, and in some
cases, a C-terminal extension.[2][5]

Table 1: Genomic and Protein Characteristics of Major
PAP Isoforms

. Precursor
GenBank Protein . ]
. Gene Protein Molecular Intronsin
Accessio Length ) ]
Isoform Length ) Length Weight Coding
n No. (amino )
(nt) . (amino (kDa) Sequence
(cDNA) acids) .
acids)
262
PAP-I| ARO009535 942 314 ~29 No
(mature)
~261
PAP-I| X86085 933 311 ~30 Yes (1)
(mature)
262
PAP-S X98079 945 315 ~29 No
(mature)
Q03464 261
PAP-a _ - 294 ~28.9 -
(UniProt) (mature)
PAP-R - - 271 - ~29.8 -

Data compiled from multiple sources.[2][5][6][7][8][9][10] Note that "-" indicates data not readily
available in the searched literature.

Visualization of PAP Gene Structure

The following diagram illustrates the generalized gene structure of a pokeweed antiviral
protein, highlighting the key features.
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Caption: Generalized structure of a PAP gene.

Expression and Regulation of PAP Genes

The expression of PAP isoforms is tightly regulated, both developmentally and in response to
environmental stimuli, particularly pathogen attack and herbivory. This regulation occurs
primarily at the transcriptional level and is heavily influenced by the plant hormone jasmonic
acid (JA).

Tissue-Specific and Developmental Expression

As previously mentioned, different PAP isoforms are predominantly expressed in specific
tissues and at different times of the year, suggesting specialized roles in plant defense.

PAP-I: Found in the leaves of pokeweed plants during the spring.[2]

PAP-II and PAP-III: Expressed in early and late summer leaves, respectively.[2]

PAP-S (S1 and S2): Abundant in seeds.[2]

PAP-R: Localized to the roots.[2]

PAP-a: Shows a more ubiquitous expression pattern across various organs.[2]

Regulation by Jasmonic Acid and Other Stresses

Jasmonic acid is a key signaling molecule in plant defense pathways. Treatment of pokeweed
plants with JA leads to a significant upregulation of several PAP isoform transcripts.[11][12] The
promoters of PAP genes contain cis-regulatory elements that are responsive to JA, providing a
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molecular basis for this induction.[13] In addition to JA, other abiotic stresses have been shown
to modulate PAP expression.

A study involving RNA-sequencing of pokeweed leaves treated with various stressors provided
quantitative insights into the differential expression of PAP isoforms.

Table 2: Differential Expression of PAP Isoforms Under
Stress Conditions

Polyethylene
Jasmonic Acid  Salicylic Acid Glycol (PEG) - .
Isoform Wounding
(JA) (SA) Drought
Stress
PAP-I Upregulated - - Upregulated
PAP-II Upregulated Upregulated Upregulated Upregulated
PAP-S1 Upregulated - - -
PAP-S2 Downregulated - - -
PAP-a Upregulated Upregulated Upregulated Upregulated

This table summarizes qualitative trends from differential gene expression analyses.[13] "-"
indicates that significant changes were not reported in the cited study.

Post-Transcriptional Regulation by a Small RNA

Recent evidence has pointed to a layer of post-transcriptional regulation of PAP expression. A
small RNA, designated sRNA299, has been identified that targets the open reading frame of
PAP mRNA for cleavage.[14] The levels of this SRNA increase upon JA treatment, along with
PAP mRNA and protein levels. This suggests a feedback mechanism where sRNA299
moderates the expression of PAP in response to JA signaling, preventing excessive
accumulation of the potentially cytotoxic protein.[14]

Visualization of the Jasmonic Acid Signaling Pathway
Regulating PAP Expression
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The following diagram illustrates the signaling cascade from jasmonic acid to the regulation of
PAP gene expression.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Pokeweed Antiviral Protein: Its Cytotoxicity Mechanism and Applications in Plant Disease
Resistance [mdpi.com]

e 2. mdpi.com [mdpi.com]
o 3. agrisera.com [agrisera.com]

e 4. Frontiers | De novo Assembly of the Pokeweed Genome Provides Insight Into Pokeweed
Antiviral Protein (PAP) Gene Expression [frontiersin.org]

o 5. Pokeweed Antiviral Protein: Its Cytotoxicity Mechanism and Applications in Plant Disease
Resistance - PMC [pmc.ncbi.nlm.nih.gov]

» 6. Isolation and cloning of the Phytolacca americana anti-viral protein PAP-I gene
[scielo.sld.cu]

e 7. uniprot.org [uniprot.org]
e 8. uniprot.org [uniprot.org]
e 9. uniprot.org [uniprot.org]

e 10. The complete amino acid sequence of antiviral protein from the seeds of pokeweed
(Phytolacca americana) - PubMed [pubmed.ncbi.nim.nih.gov]

e 11. Frontiers | The Pokeweed Leaf mMRNA Transcriptome and Its Regulation by Jasmonic
Acid [frontiersin.org]

e 12. The Pokeweed Leaf mMRNA Transcriptome and Its Regulation by Jasmonic Acid - PMC
[pmc.ncbi.nlm.nih.gov]

e 13. De novo Assembly of the Pokeweed Genome Provides Insight Into Pokeweed Antiviral
Protein (PAP) Gene Expression - PubMed [pubmed.ncbi.nim.nih.gov]

e 14. A small RNA targets pokeweed antiviral protein transcript - PubMed
[pubmed.ncbi.nim.nih.gov]

 To cite this document: BenchChem. [Pokeweed Antiral Protein (PAP): A Deep Dive into Gene
Structure and Expression]. BenchChem, [2025]. [Online PDF]. Available at:

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b1177708?utm_src=pdf-custom-synthesis
https://www.mdpi.com/2072-6651/7/3/755
https://www.mdpi.com/2072-6651/7/3/755
https://www.mdpi.com/2072-6651/7/2/274
https://www.agrisera.com/en/info/agrisera-western-blot-protocol-.html
https://www.frontiersin.org/journals/plant-science/articles/10.3389/fpls.2019.01002/full
https://www.frontiersin.org/journals/plant-science/articles/10.3389/fpls.2019.01002/full
https://pmc.ncbi.nlm.nih.gov/articles/PMC4379523/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4379523/
http://scielo.sld.cu/scielo.php?script=sci_arttext&pid=S1027-28522014000100008
http://scielo.sld.cu/scielo.php?script=sci_arttext&pid=S1027-28522014000100008
https://www.uniprot.org/uniprotkb/P10297/entry
https://www.uniprot.org/uniprotkb/Q40772/entry
https://www.uniprot.org/uniprotkb/Q03464/entry
https://pubmed.ncbi.nlm.nih.gov/1368643/
https://pubmed.ncbi.nlm.nih.gov/1368643/
https://www.frontiersin.org/journals/plant-science/articles/10.3389/fpls.2016.00283/full
https://www.frontiersin.org/journals/plant-science/articles/10.3389/fpls.2016.00283/full
https://pmc.ncbi.nlm.nih.gov/articles/PMC4792876/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4792876/
https://pubmed.ncbi.nlm.nih.gov/31447869/
https://pubmed.ncbi.nlm.nih.gov/31447869/
https://pubmed.ncbi.nlm.nih.gov/26449874/
https://pubmed.ncbi.nlm.nih.gov/26449874/
https://www.benchchem.com/product/b1177708#pokeweed-antiviral-protein-gene-structure-and-expression
https://www.benchchem.com/product/b1177708#pokeweed-antiviral-protein-gene-structure-and-expression
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1177708?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

[https://www.benchchem.com/product/b1177708#pokeweed-antiviral-protein-gene-structure-
and-expression]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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